Methyl 4-chloro-3-morpholin-4-ylsulfonylbenzoate

• IUPAC Name: methyl 4-chloro-3-morpholin-4-ylsulfonylbenzoate
• InChI: InChI=1S/C12H14ClNO5S/c1-18-12(15)9-2-3-10(13)11(8-9)20(16,17)14-4-6-19-7-5-14/h2-3,8H,4-7H2,1H3
• InChI Key: BBUJYJLXXUEWEX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)Cl)S(=O)(=O)N2CCOCC2
• Molecular Formula: C12H14ClNO5S
• Molecular Weight: 319.76 g/mol

Description

“Methyl 4-chloro-3-morpholin-4-ylsulfonylbenzoate” is a chemical compound with the molecular formula C12H14ClNO5S. It is a synthetic compound and its detailed description and uses are not widely documented in the literature.

Molecular Structure Analysis

The molecular structure of “Methyl 4-chloro-3-morpholin-4-ylsulfonylbenzoate” is characterized by the presence of a morpholine ring, a sulfonyl group, and a benzoate ester. Morpholine is a frequently used heterocycle in medicinal chemistry and is a privileged structural component of bioactive molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of “Methyl 4-chloro-3-morpholin-4-ylsulfonylbenzoate” are not widely documented in the available literature.

Scientific Research Applications

Synthesis and Characterization

• Synthesis and Biological Activity : A study focused on the synthesis and characterization of a compound structurally similar to Methyl 4-chloro-3-morpholin-4-ylsulfonylbenzoate, 4-{2-[5-(4-fluoro-phenyl)- [1,3,4]oxadiazol-2-ylsulfanyl]-ethyl}-morpholine. This compound demonstrated remarkable anti-tuberculosis activity and superior anti-microbial activity, suggesting potential applications in treating infectious diseases (Mamatha S.V et al., 2019).

Biomedical Applications

• Potential PET Agent for Parkinson's Disease : A related compound, [11C]HG-10-102-01, was synthesized for potential use as a PET agent for imaging LRRK2 enzyme in Parkinson's disease. This indicates a possible direction for research into similar compounds like Methyl 4-chloro-3-morpholin-4-ylsulfonylbenzoate in neurological imaging and diagnostics (Min Wang et al., 2017).

Molecular Structure and Interaction Studies

• Solid-State Nuclear Magnetic Resonance Spectroscopy : Complementary structural and spectral studies of linezolid and its synthetic precursors, which include morpholine derivatives similar to Methyl 4-chloro-3-morpholin-4-ylsulfonylbenzoate, were conducted using solid-state nuclear magnetic resonance (SS NMR) spectroscopy. Such studies could be relevant for Methyl 4-chloro-3-morpholin-4-ylsulfonylbenzoate in understanding its molecular behavior and interactions (E. Wielgus et al., 2015).

Antimicrobial and Antifungal Research

• Study of Mutagenic Effects and Antifungal Activity : Research on a compound 4-((5-decylthio)-4-methyl-4-H-1,2,4-triazole-3-yl)methyl)morpholine, which shares a similar morpholine structure with Methyl 4-chloro-3-morpholin-4-ylsulfonylbenzoate, focused on its mutagenic effects and potential as an antifungal drug. Such studies suggest that similar compounds could be developed for antimicrobial and antifungal applications (I. V. Bushuieva et al., 2022).